Cas no 23199-24-8 (6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI))
23199-24-8 structure
Product Name:6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI)
CAS No:23199-24-8
MF:C5H6ClN5O
MW:189.57957983017
CID:251834
PubChem ID:137154457
Update Time:2025-04-19
6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI)
- (5aR,6aR,7R,9Z,10aS)-9-[amino(hydroxy)methylidene]-7-(dimethylamino)-1,10a,12-trihydroxy-5a,6,6a,7-tetrahydrobenzo[b]thioxanthene-8,10,11-trione
- 10H-Benzo(b)thioxanthene-9-carboxamide, 7-(dimethylamino)-5a,b,6a,7,10a,12-hexahydro-1,8,10a,11-tetrahydroxy-10,12-dioxo-, (5aS-(5aalpha,6aalpha,7alpha,10aalpha))-
- 6-Thiatetracycline
- 6-Thioguanin-8-14C
- AC1NX8WN
- Emd 33330
- Thiacycline
- Guanine-8-14C hydrochloride
- 23199-24-8
-
- Inchi: 1S/C5H5N5O.ClH/c6-5-9-3-2(4(11)10-5)7-1-8-3;/h1H,(H4,6,7,8,9,10,11);1H/i1+2;
- InChI Key: IBAOFQIOOBQLHE-DEQYMQKBSA-N
- SMILES: Cl.O=C1C2=C(N=[14CH]N2)N=C(N)N1
Computed Properties
- Exact Mass: 153.053
- Monoisotopic Mass: 153.053
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1
- Topological Polar Surface Area: 96.2A^2
6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI) Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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